Cas no 2229215-01-2 (4-(2-amino-2-methylpropyl)-2-bromo-6-methoxyphenol)

• Product Name: 4-(2-amino-2-methylpropyl)-2-bromo-6-methoxyphenol
• CAS No: 2229215-01-2
• MF: C₁₁H₁₆BrNO₂
• MW: 274.154242515564
• CID: 6611354
• PubChem ID: 165686997
• Update Time: 2025-05-26

4-(2-amino-2-methylpropyl)-2-bromo-6-methoxyphenol Chemical and Physical Properties

Names and Identifiers

• 4-(2-amino-2-methylpropyl)-2-bromo-6-methoxyphenol
• EN300-1926651
• 2229215-01-2

• Inchi： 1S/C11H16BrNO2/c1-11(2,13)6-7-4-8(12)10(14)9(5-7)15-3/h4-5,14H,6,13H2,1-3H3
• InChI Key： LCBUGMJIBBNFGE-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=C(C=1)CC(C)(C)N)OC)O

Computed Properties

• Exact Mass: 273.03644g/mol
• Monoisotopic Mass: 273.03644g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 211
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 55.5Ų

Additional information on 4-(2-amino-2-methylpropyl)-2-bromo-6-methoxyphenol

Chemical Profile of 4-(2-amino-2-methylpropyl)-2-bromo-6-methoxyphenol (CAS No. 2229215-01-2)

4-(2-amino-2-methylpropyl)-2-bromo-6-methoxyphenol, identified by the CAS number 2229215-01-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound, featuring a brominated aromatic ring system coupled with an aminoalkyl side chain, exhibits a unique structural motif that positions it as a promising candidate for further exploration in medicinal chemistry. The presence of both electron-withdrawing and electron-donating substituents suggests potential for diverse biological activities, making it an intriguing subject for academic and industrial research.

The molecular structure of 4-(2-amino-2-methylpropyl)-2-bromo-6-methoxyphenol consists of a phenolic core substituted with a bromine atom at the 2-position and a methoxy group at the 6-position. The aminoalkyl side chain, specifically (2-amino-2-methylpropyl), introduces a polar and basic functionality, which can modulate interactions with biological targets. This combination of structural features has led to its investigation as a potential intermediate in the synthesis of novel therapeutic agents. The compound's solubility profile and stability under various conditions are also critical factors that influence its utility in synthetic protocols.

In recent years, there has been growing interest in developing small molecules that can modulate protein-protein interactions (PPIs) as a strategy for treating complex diseases. The aromatic ring system of 4-(2-amino-2-methylpropyl)-2-bromo-6-methoxyphenol provides a scaffold that can be engineered to interact with specific binding pockets on target proteins. Preliminary computational studies have suggested that this compound may exhibit binding affinity to certain kinases and transcription factors, which are often implicated in cancer and inflammatory pathways. These findings align with the broader trend in drug discovery toward identifying molecules that can disrupt aberrant signaling networks.

Furthermore, the bromine atom in the structure serves as a versatile handle for further functionalization through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings. This capability allows chemists to append diverse pharmacophores to the aromatic core, thereby expanding the chemical space accessible for drug development. Such modular synthetic approaches are highly valued in modern medicinal chemistry, where rapid iteration and diversification of molecular structures are essential for identifying lead compounds with optimized pharmacokinetic properties.

The methoxy group at the 6-position of the phenol ring contributes to the compound's overall electronic properties and may influence its metabolic stability. Metabolic profiling studies have begun to explore how this substituent affects the compound's clearance rates in vivo, providing critical data for assessing its potential as a drug candidate. Additionally, the basicity of the aminoalkyl side chain could be exploited to design prodrugs or to enhance binding interactions with acidic biological targets. These considerations highlight the multifaceted nature of 4-(2-amino-2-methylpropyl)-2-bromo-6-methoxyphenol as a versatile building block in synthetic chemistry.

Recent advances in high-throughput screening (HTS) technologies have enabled researchers to rapidly assess the biological activity of large libraries of compounds. 4-(2-amino-2-methylpropyl)-2-bromo-6-methoxyphenol has been incorporated into such libraries for screening against various disease-relevant targets, including enzymes involved in metabolic pathways and receptors implicated in neurological disorders. Early results from these screens have revealed promising hits that warrant further investigation. For instance, some derivatives of this compound have shown inhibitory activity against specific isoforms of tyrosine kinases, which are known drivers of tumor growth and progression.

The synthesis of 4-(2-amino-2-methylpropyl)-2-bromo-6-methoxyphenol presents an interesting challenge due to its complex structural features. Multi-step synthetic routes have been developed that leverage transition-metal catalysis and orthogonal functional group transformations to construct the target molecule efficiently. These synthetic strategies not only highlight the ingenuity of modern organic synthesis but also provide scalable methods for producing related analogs. The optimization of these synthetic protocols is crucial for enabling large-scale production if this compound or its derivatives are to advance into clinical development.

In conclusion, 4-(2-amino-2-methylpropyl)-2-bromo-6-methoxyphenol (CAS No. 2229215-01-2) represents a structurally intriguing molecule with potential applications across multiple domains of pharmaceutical research. Its unique combination of functional groups makes it suitable for modulating biological pathways relevant to cancer, inflammation, and other diseases. As computational modeling and experimental techniques continue to evolve, our understanding of how this compound interacts with biological systems will undoubtedly deepen, paving the way for new therapeutic interventions based on its scaffold.